2-Bromo-3-[4-(ethylthio)phenyl]-1-propene

• IUPAC Name: 1-(2-bromoprop-2-enyl)-4-ethylsulfanylbenzene
• InChI: InChI=1S/C11H13BrS/c1-3-13-11-6-4-10(5-7-11)8-9(2)12/h4-7H,2-3,8H2,1H3
• InChI Key: MJWXVHGSTOFZTQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)CC(=C)Br
• Molecular Formula: C11H13BrS
• DSSTOX Substance ID: DTXSID801246394
• Molecular Weight: 257.19 g/mol
• CAS No.: 842140-39-0

Description

2-Bromo-3-[4-(ethylthio)phenyl]-1-propene, also known as 2-Bromo-3-(4-ethylthiophenyl)-1-propene or BEPP, is a synthetic organic compound used in a variety of scientific research applications. It is a colorless, crystalline solid with a molecular weight of 253.21 g/mol and a melting point of 81-83 °C. BEPP has been studied for its potential use in a variety of biochemical and physiological processes, including drug delivery, cancer treatment, and gene regulation.

Scientific Research Applications

Synthesis and Characterization

• 2-Phenylthio-3-bromopropene, a compound closely related to 2-Bromo-3-[4-(ethylthio)phenyl]-1-propene, has been synthesized using a simple rearrangement process. This compound serves as an effective synthetic equivalent of acetonyl halide and alpha-halo vinyllithium, demonstrating its utility in organic synthesis (Wenbo Chen et al., 2006).

Application in Polymer Science

• Novel copolymers of styrene have been synthesized using ring-disubstituted propyl 2-cyano-3-phenyl-2-propenoates, where variants of the compound were employed. These copolymers demonstrate the compound's utility in creating new polymeric materials with specific characteristics (G. Kharas et al., 2016).

Medicinal Chemistry and Pharmacology

• Although detailed information on drug use and dosage is excluded as per the request, it is noteworthy that derivatives of this compound have been studied in the context of potential antimicrobial agents (K. Doraswamy & P. Ramana, 2013).

Chemical Reactions and Mechanisms

• The gas-phase elimination kinetics of compounds structurally similar to this compound, such as (2-bromoethyl)benzene, have been studied. This provides insights into the reaction mechanisms and stability of such compounds under different conditions (G. Chuchani & I. Martín, 1990).

Organic Synthesis

• Research has shown that derivatives of this compound can be efficiently synthesized and employed in the creation of various organic compounds, demonstrating its utility in organic synthesis (S. Ito et al., 2005).

Safety and Hazards

While specific safety and hazard information for 2-Bromo-3-[4-(ethylthio)phenyl]-1-propene is not available, it’s important to handle all chemical compounds with care, using appropriate personal protective equipment and following safety protocols.